Cas no 1955514-38-1 ((1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1955514-38-1
• MF: C₉H₁₀ClN₅
• MW: 223.662199497223
• CID: 5720721
• PubChem ID: 91811777
• Update Time: 2025-05-20

(1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• F1907-0221
• [1-[(2-chloropyridin-3-yl)methyl]triazol-4-yl]methanamine
• {1-[(2-chloropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
• EN300-265142
• AKOS026706258
• 1955514-38-1
• (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine
• 1H-1,2,3-Triazole-4-methanamine, 1-[(2-chloro-3-pyridinyl)methyl]-

• Inchi： 1S/C9H10ClN5/c10-9-7(2-1-3-12-9)5-15-6-8(4-11)13-14-15/h1-3,6H,4-5,11H2
• InChI Key： LDFWQEHNSZKOHT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN1C=C(CN)N=N1

Computed Properties

• Exact Mass: 223.0624730g/mol
• Monoisotopic Mass: 223.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 450.5±55.0 °C at 760 mmHg
• Flash Point: 59.7±0.0 °C
• pka: 7.21±0.29(Predicted)

(1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine

The Compound CAS No. 1955514-38-1: (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine

The compound with CAS No. 1955514-38-1, known as (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chloropyridine ring with a triazole moiety and a methanamine group. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The presence of the triazole ring in this compound provides excellent opportunities for further functionalization and modification. Researchers have demonstrated that such compounds can exhibit interesting biological activities, making them promising candidates for pharmaceutical applications. For instance, derivatives of this compound have been explored as potential inhibitors of certain enzymes involved in disease pathways.

The synthesis of (1-((2-chloropyridin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine involves a multi-step process that typically includes the formation of the triazole ring via a click reaction. This method is highly efficient and has been widely adopted in modern organic synthesis due to its high yield and selectivity. The use of click chemistry not only simplifies the synthesis process but also ensures the stability of the final product.

In terms of applications, this compound has shown great promise in the field of materials science. Its unique electronic properties make it an ideal candidate for use in advanced materials such as conductive polymers and organic electronics. Recent research has focused on incorporating this compound into polymer systems to enhance their electrical properties. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems. The development of eco-friendly synthetic methods for this compound is an active area of investigation, with the goal of minimizing its environmental footprint while maintaining its desirable properties.

In conclusion, the compound CAS No. 1955514-38-1 represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers in various fields. With ongoing advancements in synthetic methods and continued exploration of its applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.